Cas no 4761-26-6 (Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate)

Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate structure
4761-26-6 structure
Product Name:Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate
CAS No:4761-26-6
MF:C11H18O5
MW:230.257624149323
CID:95318
PubChem ID:253183
Update Time:2025-04-18

Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Oxobutylpropanedioicaciddiethylester
    • Ethyl 2-?Carbethoxy-?5-?ketohexanoate
    • diethyl 2-(3-oxobutyl)propanedioate
    • Ethyl 2-​Carbethoxy-​5-​ketohexanoate
    • (3-oxobutyl)propanedioic acid diethyl ester
    • 2-(3-oxo-butyl)-malonic acid diethyl ester
    • 4-[bis(ethoxycarbonyl)methyl]2-butanone
    • AC1L5NLL
    • AC1Q63U4
    • AR-1I4916
    • CTK4J0129
    • diethyl (3'-oxobutyl)malonate
    • diethyl (3-oxobutyl)malonate
    • diethyl 2-(3'-oxobutyl)malonate
    • diethyl 2-(3-oxobutyl)malonate
    • ethyl 2-ethoxycarbonyl-5-oxohexanoate
    • NSC75766
    • 1,3-Diethyl 2-(3-oxobutyl)propanedioate
    • NSC-75766
    • AKOS027322482
    • propanedioic acid, (3-oxobutyl)-, diethyl ester
    • Diethyl 3-oxobutylmalonate
    • Ethyl 2-Carbethoxy-5-ketohexanoate
    • EN300-11720874
    • InChI=1/C11H18O5/c1-4-15-10(13)9(7-6-8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H
    • SCHEMBL10843170
    • 4761-26-6
    • DTXSID00291471
    • Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate
    • MDL: MFCD00962369
    • Inchi: 1S/C11H18O5/c1-4-15-10(13)9(7-6-8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H3
    • InChI Key: ALUWYSWCNMTCSN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)CCC(C)=O)=O

Computed Properties

  • Exact Mass: 230.11544
  • Monoisotopic Mass: 230.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E678650-1g
Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate
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$ 120.00 2022-06-05
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Enamine
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Enamine
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